Cas no 1258628-38-4 (3-(3-Fluorophenyl)-5-hydroxybenzoic acid)

• Product Name: 3-(3-Fluorophenyl)-5-hydroxybenzoic acid
• CAS No: 1258628-38-4
• MF: C₁₃H₉FO₃
• MW: 232.207167387009
• MDL: MFCD18086696
• CID: 2760981
• PubChem ID: 53225011
• Update Time: 2025-05-26

3-(3-Fluorophenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20688743
• 3-(3-Fluorophenyl)-5-hydroxybenzoic acid, 95%
• 3-(3-FLUOROPHENYL)-5-HYDROXYBENZOIC ACID
• 1258628-38-4
• MFCD18086696
• 3'-Fluoro-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Fluorophenyl)-5-hydroxybenzoic acid

• MDL： MFCD18086696
• Inchi： 1S/C13H9FO3/c14-11-3-1-2-8(5-11)9-4-10(13(16)17)7-12(15)6-9/h1-7,15H,(H,16,17)
• InChI Key： FFDOBYHZZRMZRI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 232.05357231Da
• Monoisotopic Mass: 232.05357231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Fluorophenyl)-5-hydroxybenzoic acid

3-(3-Fluorophenyl)-5-hydroxybenzoic Acid: A Comprehensive Overview

3-(3-Fluorophenyl)-5-hydroxybenzoic acid (CAS No. 1258628-38-4) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a fluorophenyl group and hydroxyl functionality, has garnered attention due to its potential applications in drug development and as a building block for advanced materials. Recent studies have highlighted its role in various biochemical pathways, making it a subject of intense research.

The chemical structure of 3-(3-Fluorophenyl)-5-hydroxybenzoic acid is defined by a benzoic acid moiety with a hydroxyl group at the 5-position and a fluorophenyl substituent at the 3-position. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its interactions in biological systems. The presence of the fluorine atom introduces additional complexity, influencing the compound's reactivity and solubility properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(3-Fluorophenyl)-5-hydroxybenzoic acid. Researchers have employed various strategies, including Suzuki coupling reactions and directed metallation techniques, to construct this compound with high precision. These methods not only enhance the yield but also ensure the purity required for subsequent biological evaluations.

In terms of pharmacological activity, 3-(3-Fluorophenyl)-5-hydroxybenzoic acid has shown promise in modulating key enzymes involved in inflammatory pathways. Studies conducted in vitro have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This suggests potential applications in the development of anti-inflammatory agents.

Beyond pharmacology, 3-(3-Fluorophenyl)-5-hydroxybenzoic acid has also been explored for its role in material science. Its aromatic structure and functional groups make it a candidate for use in organic electronics and as a precursor for advanced polymers. Recent research has focused on its ability to form self-assembled monolayers, which could be utilized in sensors and electronic devices.

The environmental impact of 3-(3-Fluorophenyl)-5-hydroxybenzoic acid is another area of growing interest. Studies have examined its biodegradability and toxicity profiles, particularly in aquatic systems. Preliminary findings indicate that while the compound exhibits moderate biodegradability under aerobic conditions, further research is needed to fully understand its environmental fate.

In conclusion, 3-(3-Fluorophenyl)-5-hydroxybenzoic acid (CAS No. 1258628-38-4) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable tool for future innovations in medicine and materials science.